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Compound of Interest

Compound Name: (2S,4S)-4-Methylglutamic acid

CAS No.: 6141-27-1

Cat. No.: B016114

Get Quote

(2S,4S)-4-Methylglutamic acid is a conformationally constrained analog of the

neurotransmitter L-glutamic acid. In the complex world of neuroscience research, the precise

three-dimensional arrangement of atoms in a molecule, its stereochemistry, is paramount to its

biological activity. The introduction of a methyl group at the 4-position of glutamic acid creates

distinct stereoisomers, each with a unique pharmacological profile. While its diastereomer,

(2S,4R)-4-Methylglutamic acid, is renowned as a potent and selective agonist for kainate-type

ionotropic glutamate receptors, the (2S,4S) isomer distinguishes itself by acting as a highly

selective and potent agonist for metabotropic glutamate receptors (mGluRs).[1][2]

This guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals, providing a detailed overview of commercial suppliers, in-depth

application notes on its mechanism of action, and validated protocols for its use in experimental

settings. Understanding the specific properties and applications of the (2S,4S) isomer is critical

for designing targeted experiments to probe the function of metabotropic glutamate receptors in

the central nervous system.
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Section 1: Commercial Suppliers of (2S,4S)-4-
Methylglutamic Acid
The procurement of high-purity research chemicals is a critical first step for any successful

experimental campaign. The following table provides a comparative overview of commercial

suppliers for (2S,4S)-4-Methylglutamic Acid, also identified by its CAS number 6141-27-1.

Researchers are advised to request lot-specific certificates of analysis to ensure purity and

identity.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity
Additional
Information

Chongqing

Chemdad

Co., Ltd.

(2S,4S)-4-

METHYLGLU

TAMIC ACID

6141-27-1 C6H11NO4 Not specified

Described as

a white solid

with a melting

point of 150-

153°C.

Recommend

ed storage at

-20°C.[1]

Santa Cruz

Biotechnolog

y, Inc.

(2S,4R)-4-

Methylglutami

c Acid

31137-74-3 C6H11NO4 ≥97%

Note: This is

the (2S,4R)

isomer, often

studied for its

effects on

kainate

receptors and

EAAT2

inhibition.[3] It

is included

here for

comparative

purposes and

to highlight

the

importance of

verifying the

correct

stereoisomer.
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Angene

Chemical

(2S,4R)-4-

Methylglutami

c Acid

31137-74-3 C6H11NO4 97% - 98%

Also the

(2S,4R)

isomer.

Available in

quantities

from 1mg to

50mg.[4]

Note: The availability of the (2S,4S) isomer can be more limited compared to the (2S,4R)

isomer. It is crucial to confirm the specific stereochemistry (CAS 6141-27-1) with the supplier

before purchasing.

Section 2: Application Notes
Mechanism of Action: A Selective Agonist at
Metabotropic Glutamate Receptors
Glutamate is the primary excitatory neurotransmitter in the central nervous system, activating

both ionotropic receptors (iGluRs), which are ligand-gated ion channels, and metabotropic

receptors (mGluRs), which are G-protein-coupled receptors (GPCRs).[2][5] mGluRs modulate

synaptic transmission and neuronal excitability, playing key roles in learning, memory, and pain

perception.[5]

(2S,4S)-4-Methylglutamic acid's constrained conformation allows it to selectively bind to and

activate specific mGluR subtypes.[1] This selectivity is crucial for dissecting the complex roles

of different glutamate receptor families. Unlike the fast synaptic transmission mediated by

iGluRs, the activation of mGluRs by (2S,4S)-4-Methylglutamic acid initiates a slower,

modulatory response through intracellular signaling cascades.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.angenesci.com/productshow/AG00BC5I.html
https://pubmed.ncbi.nlm.nih.gov/8996224/
https://www.medchemexpress.com/Targets/mGluR.html
https://www.medchemexpress.com/Targets/mGluR.html
https://www.benchchem.com/product/b016114/docs?utm_src=pdf-body#introduction-navigating-the-stereochemistry-and-utility-of-2s-4s-4-methylglutamic-acid
https://chemdad.com/index.php?c=article&id=13985
https://www.benchchem.com/product/b016114/docs?utm_src=pdf-body#introduction-navigating-the-stereochemistry-and-utility-of-2s-4s-4-methylglutamic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Plasma Membrane

Intracellular Space

(2S,4S)-4-Methyl-
glutamic acid mGluR

Binds G-protein
(Gq or Gi/o)

Activates

Phospholipase C
(PLC)

Activates (Gq)

Adenylyl Cyclase
(AC)

Inhibits (Gi/o)

IP3 & DAG
Production

↓ cAMP

Modulation of
Ion Channels &

Gene Expression

Click to download full resolution via product page

Figure 1: Simplified mGluR signaling pathway activated by (2S,4S)-4-Methylglutamic acid.

Key Research Applications
The selectivity of (2S,4S)-4-Methylglutamic acid makes it an invaluable tool for:

Characterizing mGluR Subtype Function: By selectively activating mGluRs, researchers can

investigate their specific roles in different brain regions and neuronal circuits.

Studying Synaptic Plasticity: mGluRs are known to be involved in long-term potentiation

(LTP) and long-term depression (LTD), cellular mechanisms underlying learning and

memory.

Investigating Neurological and Psychiatric Disorders: Dysregulation of mGluR signaling has

been implicated in conditions such as epilepsy, anxiety, and schizophrenia.[6] This

compound can be used in cellular and animal models to explore the therapeutic potential of

targeting mGluRs.[7]

Pain Research: Certain mGluR subtypes are involved in the modulation of pain signals in the

spinal cord. It has been shown that agonists like (2S,4S)-4-Methylglutamic acid can

attenuate inflammatory hyperalgesia.[1]

Solubility, Storage, and Handling
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Chemical Properties: (2S,4S)-4-Methylglutamic acid is typically a white to off-white solid.[1]

Solubility: It is soluble in water and slightly soluble in methanol.[1] For experimental use, it is

recommended to prepare fresh aqueous solutions or to prepare concentrated stock solutions

in a suitable solvent (e.g., water or DMSO) and store them in aliquots.

Storage: The solid compound should be stored at -20°C in a freezer to ensure long-term

stability.[1] Stock solutions should be stored at -20°C or -80°C and undergo a limited number

of freeze-thaw cycles.

Section 3: Experimental Protocols
The following protocols are intended as a guide. Researchers must optimize concentrations,

incubation times, and other parameters based on their specific experimental system (e.g., cell

type, tissue preparation).

Protocol 1: Preparation of a 10 mM Stock Solution
Rationale: Preparing a concentrated stock solution allows for accurate and convenient dilution

to final working concentrations while minimizing the volume of solvent added to the

experimental system.

Materials:

(2S,4S)-4-Methylglutamic Acid (MW: 161.16 g/mol )[1]

Sterile, nuclease-free water or DMSO

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Weighing: Accurately weigh out 1.61 mg of (2S,4S)-4-Methylglutamic acid. Perform this in

a clean, calibrated microbalance.
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Solubilization: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of sterile

water or DMSO to the tube.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

in a water bath may aid dissolution in aqueous solutions.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20-50 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Protocol 2: In Vitro Application in Neuronal Cell Culture
Rationale: This protocol describes the application of (2S,4S)-4-Methylglutamic acid to

cultured cells to study its effects on cellular signaling, viability, or gene expression. Aseptic

technique is critical to prevent contamination.[8][9]

Materials:

Cultured cells (e.g., primary neurons or a neuronal cell line) in multi-well plates

Complete cell culture medium, pre-warmed to 37°C[10]

10 mM stock solution of (2S,4S)-4-Methylglutamic acid

Phosphate-Buffered Saline (PBS)

Biological safety cabinet

CO2 incubator (37°C, 5% CO2)[11]

Figure 2: General workflow for in vitro cell culture experiments.

Procedure:

Preparation: Turn on the biological safety cabinet at least 15 minutes before use.[8] Wipe

down all surfaces and items entering the cabinet with 70% ethanol.

Prepare Working Solution: Thaw an aliquot of the 10 mM stock solution. Dilute the stock

solution in pre-warmed complete culture medium to the desired final concentration (e.g., for

a 10 µM final concentration, add 1 µL of 10 mM stock to 1 mL of medium). Prepare a vehicle
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control medium containing the same concentration of solvent (water or DMSO) used for the

stock solution.

Cell Treatment: Remove the multi-well plate from the incubator. Carefully aspirate the old

medium from the wells.

Application: Gently add the medium containing the desired concentration of (2S,4S)-4-
Methylglutamic acid or the vehicle control medium to the appropriate wells.

Incubation: Return the plate to the CO2 incubator and incubate for the desired experimental

duration (this can range from minutes for acute signaling studies to hours or days for chronic

exposure studies).

Termination and Analysis: After incubation, terminate the experiment as required for your

downstream analysis. This may involve washing the cells with PBS, lysing the cells for

biochemical analysis, or fixing the cells for imaging.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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